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Compound of Interest

Compound Name: 2-methoxypentanal

Cat. No.: B6267200

In-Depth Technical Guide to 2-Methoxypentanal

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methoxypentanal is an organic compound belonging to the class of a-methoxy aldehydes.
Its chemical structure, featuring a methoxy group on the carbon atom adjacent to the aldehyde
carbonyl, influences its reactivity and potential applications in organic synthesis. This guide
provides a comprehensive overview of the known properties and expected chemical behavior
of 2-methoxypentanal, intended to serve as a valuable resource for professionals in research
and development. Due to the limited availability of experimental data for this specific
compound, information from closely related structures and general chemical principles is also
discussed to provide a broader context.

Core Data Presentation

The CAS Registry Number for 2-methoxypentanal is 85363-89-9.[1] Its molecular formula is
CeH1202, corresponding to a molecular weight of 116.16 g/mol .[1]

Physical Constants

A thorough search of available scientific literature and chemical databases reveals a scarcity of
experimentally determined physical constants for 2-methoxypentanal. The table below
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summarizes the available information and includes data for the related isomer, 5-
methoxypentanal, for comparative purposes.

5-Methoxypentanal

Property 2-Methoxypentanal .
(Isomer for Comparison)

CAS Number 85363-89-9[1] 84629-00-5

Molecular Formula CeH1202[1] CeH1202

Molecular Weight 116.16 g/mol [1] 116.16 g/mol

Boiling Point Data not available 155.2 °C at 760 mmHg

Density Data not available 0.938 g/cm?3

Refractive Index Data not available 1.418

Note: The physical constants for 5-methoxypentanal are provided as a reference for a
structurally related isomer and should not be assumed to be representative of 2-
methoxypentanal.

Experimental Protocols

A detailed, validated experimental protocol for the synthesis of 2-methoxypentanal is not
readily available in the published literature. However, a general method for the preparation of a-
methoxy aldehydes involves the oxidation of the corresponding 3-methoxy alcohol.

General Synthesis of an a-Methoxy Aldehyde

This protocol describes a plausible, non-optimized route for the synthesis of a generic a-
methoxy aldehyde, which could be adapted for 2-methoxypentanal starting from 2-methoxy-1-
pentanol.

Materials:
e 2-Methoxy-1-pentanol

e Anhydrous dichloromethane (DCM)
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e Pyridinium chlorochromate (PCC) or other suitable mild oxidizing agent
e Anhydrous diethyl ether

 Silica gel

e Sodium bicarbonate solution (saturated)

 Brine (saturated sodium chloride solution)

e Anhydrous magnesium sulfate

Procedure:

 In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-
methoxy-1-pentanol in anhydrous DCM.

 To this solution, add a molar excess of PCC in one portion.

 Stir the reaction mixture vigorously at room temperature and monitor the reaction progress
by thin-layer chromatography (TLC).

o Upon completion of the reaction (disappearance of the starting alcohol), dilute the reaction
mixture with anhydrous diethyl ether and stir for an additional 15 minutes.

« Filter the mixture through a pad of silica gel to remove the chromium salts, washing the filter
cake with additional diethyl ether.

o Combine the organic filtrates and wash sequentially with saturated sodium bicarbonate
solution and brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
under reduced pressure.

e The crude product can be purified by fractional distillation or column chromatography on
silica gel to yield the desired a-methoxy aldehyde.
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Note: This is a generalized procedure and would require optimization for the specific synthesis
of 2-methoxypentanal. The choice of oxidizing agent and reaction conditions may need to be
adjusted to maximize yield and minimize side reactions.

Chemical Reactivity and Signaling Pathways

There is no specific information available in the scientific literature regarding signaling
pathways involving 2-methoxypentanal. The reactivity of 2-methoxypentanal is primarily
dictated by the aldehyde functional group. The presence of the a-methoxy group can influence
the electrophilicity of the carbonyl carbon and the stability of reaction intermediates.

The aldehyde group is susceptible to nucleophilic attack, which is a fundamental reaction in its
chemical behavior.[2]

General Reactivity of a-Methoxy Aldehydes

The following diagram illustrates a general reaction pathway for an a-methoxy aldehyde,
specifically the nucleophilic addition to the carbonyl group.

R-CH(OCH3)-CHO }M‘M% Tetrahedral Intermediate

Nucleophile (Nu-)

a-Methoxy Aldehyde R-CH(OCH?3)-CH(O")-Nu Adduct R-CH(OCHs3)-CH(OH)-Nu

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b6267200#2-methoxypentanal-cas-number-and-
physical-constants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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